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Compound of Interest

Compound Name: Propyl red

Cat. No.: B1294551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Propyl Red as a visual

indicator in non-aqueous titration procedures. The protocols outlined are particularly relevant

for the analysis of acidic and basic compounds in drug development and quality control, where

non-aqueous solvents are often necessary.

Introduction to Propyl Red in Non-Aqueous
Titrations
Non-aqueous titrations are essential for the quantitative analysis of weakly acidic or basic

substances that are insoluble in water or provide poorly defined endpoints in aqueous media.

[1] The choice of indicator is critical for the accurate visual determination of the titration

endpoint. Propyl Red, an azo dye, serves as a suitable indicator for specific non-aqueous

titrations due to its distinct color change over a defined pH range.[2]

Propyl Red is chemically similar to Methyl Red, a commonly used indicator in non-aqueous

titrations.[3][4] Both indicators exhibit a color transition from red in acidic media to yellow in

basic media.[5] This similarity allows for the adaptation of established methods for Methyl Red

to applications involving Propyl Red, with considerations for its specific properties.
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Physicochemical Properties and Indicator
Characteristics
A clear understanding of Propyl Red's properties is fundamental to its effective application.

Property Value Reference

Chemical Name

2-[[4-

(dipropylamino)phenyl]diazenyl

]benzoic acid

Molecular Formula C19H23N3O2

Molecular Weight 325.41 g/mol

Appearance Reddish crystalline powder

Melting Point 173 - 175 °C

pH Transition Range

(Aqueous)
pH 4.6 - 6.6

Color Change (Acid to Base) Red to Yellow

Principle of Propyl Red as a Non-Aqueous Indicator
In non-aqueous titrations, the apparent strength of weak acids and bases can be enhanced by

using appropriate solvents. Protic solvents, such as glacial acetic acid, can enhance the

basicity of weak bases, while aprotic or protophilic solvents can be used for the titration of weak

acids.

The function of Propyl Red as an indicator in these systems is based on the Brønsted-Lowry

acid-base theory. The indicator itself is a weak acid that undergoes a color change upon

protonation or deprotonation. The equilibrium for the indicator (HIn) can be represented as:

HIn (Acid form - Red) ⇌ H+ + In- (Basic form - Yellow)

In an acidic medium, the equilibrium shifts to the left, and the red color of the protonated form

(HIn) is observed. In a basic medium, the equilibrium shifts to the right, leading to the yellow
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color of the deprotonated form (In-). The endpoint of the titration is indicated by a sharp color

change from red to yellow or vice-versa.

Diagrams
Logical Workflow for Non-Aqueous Titration using
Propyl Red
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Caption: Workflow for a typical non-aqueous titration using Propyl Red indicator.

Signaling Pathway of Propyl Red Color Change
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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